Cas no 49616-48-0 (Ethanone,1-(2H-isoindol-2-yl)-)

Ethanone,1-(2H-isoindol-2-yl)- structure
49616-48-0 structure
Product Name:Ethanone,1-(2H-isoindol-2-yl)-
CAS No:49616-48-0
MF:C10H9NO
MW:159.184562444687
CID:325611
PubChem ID:19421728
Update Time:2025-04-19

Ethanone,1-(2H-isoindol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2H-isoindol-2-yl)-
    • 2H-Isoindole, 2-acetyl- (9CI)
    • 1-(2H-Isoindol-2-yl)ethanone
    • SCHEMBL15880060
    • 1-(2H-isoindol-2-yl)ethan-1-one
    • 49616-48-0
    • Inchi: 1S/C10H9NO/c1-8(12)11-6-9-4-2-3-5-10(9)7-11/h2-7H,1H3
    • InChI Key: BREYZSCNZJQPOK-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 22Ų
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